Cas no 1011416-22-0 (2-(ethylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one)

2-(Ethylamino)methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core with an ethylamino-methyl substitution. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The thienopyrimidinone scaffold is known for its bioisosteric properties, often enhancing binding affinity and metabolic stability in drug design. The ethylamino-methyl group introduces additional versatility for further functionalization or modulation of physicochemical properties. This compound may serve as a key intermediate in synthesizing biologically active molecules, particularly in kinase inhibitors or antimicrobial agents. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship studies in medicinal chemistry.

2-(ethylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one structure

1011416-22-0 structure

Product Name:2-(ethylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one

CAS No:1011416-22-0

MF:C₉H₁₁N₃OS

MW:209.268140077591

CID:4559165

PubChem ID:135967980

Update Time:2025-06-09

2-(ethylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- Thieno[3,2-d]pyrimidin-4(3H)-one, 2-[(ethylamino)methyl]-
- 2-[(ethylamino)methyl]thieno[3,2-d]pyrimidin-4(3h)-one
- 2-(ethylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one
- Inchi： 1S/C9H11N3OS/c1-2-10-5-7-11-6-3-4-14-8(6)9(13)12-7/h3-4,10H,2,5H2,1H3,(H,11,12,13)
- InChI Key： GHZWIBAQIJKVNI-UHFFFAOYSA-N
- SMILES： C1(CNCC)NC(=O)C2SC=CC=2N=1

Computed Properties

Exact Mass: 209.062283g/mol
Monoisotopic Mass: 209.062283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 209.27g/mol
XLogP3: 0.7
Topological Polar Surface Area: 81.7Å²

2-(ethylamino)methyl-3H,4H-thieno3,2-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM443083-250mg	2-[(ETHYLAMINO)METHYL]THIENO[3,2-D]PYRIMIDIN-4(3H)-ONE	1011416-22-0	95%+	250mg	$379	2023-02-19
Chemenu	CM443083-500mg	2-[(ETHYLAMINO)METHYL]THIENO[3,2-D]PYRIMIDIN-4(3H)-ONE	1011416-22-0	95%+	500mg	$680	2023-02-19
Chemenu	CM443083-1g	2-[(ETHYLAMINO)METHYL]THIENO[3,2-D]PYRIMIDIN-4(3H)-ONE	1011416-22-0	95%+	1g	$865	2023-02-19
Enamine	EN300-1698037-0.05g	2-[(ethylamino)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1011416-22-0	95%	0.05g	$182.0	2023-09-20
Enamine	EN300-1698037-0.1g	2-[(ethylamino)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1011416-22-0	95%	0.1g	$272.0	2023-09-20
Enamine	EN300-1698037-0.25g	2-[(ethylamino)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1011416-22-0	95%	0.25g	$389.0	2023-09-20
Enamine	EN300-1698037-0.5g	2-[(ethylamino)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1011416-22-0	95%	0.5g	$613.0	2023-09-20
Enamine	EN300-1698037-1.0g	2-[(ethylamino)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1011416-22-0	95%	1g	$785.0	2023-06-04
Enamine	EN300-1698037-2.5g	2-[(ethylamino)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1011416-22-0	95%	2.5g	$1539.0	2023-09-20
Enamine	EN300-1698037-5.0g	2-[(ethylamino)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1011416-22-0	95%	5g	$2277.0	2023-06-04